Cas no 10404-24-7 ((1-Naphthylthio)acetic acid)

• Product name: (1-Naphthylthio)acetic acid
• CAS No: 10404-24-7
• MF: C₁₂H₁₀O₂S
• MW: 218.2716
• MDL: MFCD00208352
• CID: 1140514
• PubChem ID: 575607

(1-Naphthylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1-naphthalenylthio)-
• (1-Naphthylthio)acetic acid

• MDL： MFCD00208352

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1-Naphthylthio)acetic acid

Acetic acid, (1-naphthalenylthio) and Its Applications in Modern Chemical Research

Acetic acid, (1-naphthalenylthio), with the chemical formula C₉H₈OS and CAS number 10404-24-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This organosulfur compound has garnered considerable attention due to its versatile applications in synthesis, drug development, and material science. The unique structural features of this molecule, characterized by the presence of a naphthalene ring linked to a thioether group, make it a valuable intermediate in various chemical transformations.

The synthesis of Acetic acid, (1-naphthalenylthio) involves well-established methodologies that highlight its importance in industrial and academic settings. One common approach involves the reaction of 1-naphthol with thiol compounds in the presence of acetic acid as a solvent and catalyst. This reaction typically proceeds under mild conditions, ensuring high yields and purity, which are critical for subsequent applications. The role of acetic acid in this process is not merely as a solvent but also as an activator that facilitates the formation of the thioether bond.

In recent years, the applications of Acetic acid, (1-naphthalenylthio) have expanded into novel domains, particularly in pharmaceutical research. The naphthalene moiety is known for its stability and reactivity, making it an ideal candidate for designing complex molecular architectures. Researchers have leveraged this compound to develop new derivatives with enhanced biological activity. For instance, studies have shown that derivatives of Acetic acid, (1-naphthalenylthio) exhibit promising properties as anti-inflammatory agents and antioxidants. These findings underscore the compound's potential in addressing various therapeutic challenges.

The pharmaceutical industry has been particularly interested in exploring the pharmacological properties of Acetic acid, (1-naphthalenylthio). Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could serve as a scaffold for drug discovery. Recent computational studies have identified several analogs of this compound that show inhibitory activity against specific enzymes involved in metabolic disorders. Such discoveries highlight the importance of Acetic acid, (1-naphthalenylthio) as a starting point for developing novel therapeutic agents.

Beyond pharmaceuticals, Acetic acid, (1-naphthalenylthio) has found utility in material science. Its ability to form stable complexes with metal ions makes it valuable in catalytic processes. For example, researchers have utilized this compound to design metal-organic frameworks (MOFs) that exhibit high selectivity and efficiency in various chemical reactions. These MOFs are being explored for their potential in environmental remediation and energy storage applications. The versatility of Acetic acid, (1-naphthalenylthio) thus extends beyond traditional organic synthesis into innovative material systems.

The chemical properties of Acetic acid, (1-naphthalenylthio) also make it an attractive candidate for industrial applications. Its stability under various conditions allows it to be used as a stabilizer in polymer formulations. Additionally, its reactivity with other organic compounds enables the synthesis of complex polymers with tailored properties. These applications demonstrate the compound's broad utility across different sectors of the chemical industry.

In conclusion, Acetic acid, (1-naphthalenylthio), CAS number 10404-24-7, is a multifaceted compound with significant implications in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis and a promising candidate for drug development. As research continues to uncover new applications for this compound, its importance in modern chemical research is likely to grow even further.